Cas no 69015-84-5 ( )

• Product Name: &nbsp
• CAS No: 69015-84-5
• MF: C₁₅H₁₁NO₂S
• MW: 269.318342447281
• CID: 972921
• PubChem ID: 5384422
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (4Z)-2-phenyl-4-(1-thiophen-2-ylethylidene)-1,3-oxazol-5-one
• CHEMBL1997303
• NSC330790
• MLS003170788
• NSC-330790
• DTXSID10419528
• 69015-84-5
•  

• Inchi： 1S/C15H11NO2S/c1-10(12-8-5-9-19-12)13-15(17)18-14(16-13)11-6-3-2-4-7-11/h2-9H,1H3/b13-10-
• InChI Key： LEWOKDOCKGJZMC-RAXLEYEMSA-N
• SMILES： S1C=CC=C1/C(/C)=C1/C(=O)OC(C2C=CC=CC=2)=N/1

Computed Properties

• Exact Mass: 269.05113
• Monoisotopic Mass: 269.051049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9
• XLogP3: 3.9

Experimental Properties

• Density: 1.27
• Boiling Point: 401.8°C at 760 mmHg
• Flash Point: 196.8°C
• Refractive Index: 1.651
• PSA: 38.66
• LogP: 2.91830